3-{[1-(2,2,2-trifluoroethyl)azetidin-3-yl]oxy}pyridine-4-carbonitrile

• IUPAC Name: 3-[1-(2,2,2-trifluoroethyl)azetidin-3-yl]oxypyridine-4-carbonitrile
• InChI: InChI=1S/C11H10F3N3O/c12-11(13,14)7-17-5-9(6-17)18-10-4-16-2-1-8(10)3-15/h1-2,4,9H,5-7H2
• InChI Key: QCTXBRPFPZORDQ-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1CC(F)(F)F)OC2=C(C=CN=C2)C#N
• Molecular Formula: C11H10F3N3O
• Molecular Weight: 257.21 g/mol

Description

3-(1-(2,2,2-trifluoroethyl)azetidin-3-yl)oxy}pyridine-4-carbonitrile, also known as TFAEPC, is an organic compound that has recently been studied for its potential applications in scientific research. This compound has a unique structure, with three nitrogen atoms, two oxygen atoms, and four carbon atoms. It is a member of the azetidine family, and its structure allows it to form strong bonds with other molecules. TFAEPC has been studied for its potential to be used as a reagent in organic synthesis, as well as for its possible applications in drug discovery and development.

Scientific Research Applications

3-{[1-(2,2,2-trifluoroethyl)azetidin-3-yl]oxy}pyridine-4-carbonitrile has been studied for its potential applications in scientific research. It has been shown to be a useful reagent in organic synthesis, as it can be used to form strong bonds with other molecules. Additionally, it has been studied as a potential drug discovery tool, as it has been shown to be able to bind to certain proteins and enzymes that are involved in disease processes. Finally, it has been studied for its potential use in biochemistry and biotechnology, as it can be used to modify proteins and enzymes for various research applications.

Mechanism of Action

The mechanism of action of 3-{[1-(2,2,2-trifluoroethyl)azetidin-3-yl]oxy}pyridine-4-carbonitrile is not yet fully understood. However, it is believed to interact with certain proteins and enzymes in a manner similar to other azetidines. Specifically, it is thought to bind to the active sites of proteins and enzymes, blocking their activity and preventing them from carrying out their normal functions. This can lead to a variety of biochemical and physiological effects, which will be discussed in the following section.
Biochemical and Physiological Effects
3-{[1-(2,2,2-trifluoroethyl)azetidin-3-yl]oxy}pyridine-4-carbonitrile has been studied for its potential biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes and proteins, which can lead to a variety of effects. For example, it has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in inflammation and pain. Inhibition of this enzyme can lead to reduced inflammation and pain. Additionally, it has been shown to inhibit the activity of certain enzymes involved in the metabolism of drugs, which can lead to increased drug efficacy.

Advantages and Limitations for Lab Experiments

3-{[1-(2,2,2-trifluoroethyl)azetidin-3-yl]oxy}pyridine-4-carbonitrile has several advantages and limitations for lab experiments. One advantage is that it is relatively easy to synthesize, with a high overall yield. Additionally, it is a relatively small molecule, which makes it easier to work with in lab experiments. However, it is also a relatively expensive compound, which can limit its use in some experiments. Additionally, it can be difficult to purify, as it can be easily contaminated with other compounds.

Future Directions

There are many potential future directions for research into 3-{[1-(2,2,2-trifluoroethyl)azetidin-3-yl]oxy}pyridine-4-carbonitrile. One area of research is to further explore its potential applications in drug discovery and development. Additionally, it could be studied for its potential use in biochemistry and biotechnology, as it has the potential to modify proteins and enzymes for various research applications. Finally, further research could be done to better understand its mechanism of action and to explore its potential effects on other proteins and enzymes.

Synthesis Methods

3-{[1-(2,2,2-trifluoroethyl)azetidin-3-yl]oxy}pyridine-4-carbonitrile can be synthesized from two commercially available starting materials, 1-(2,2,2-trifluoroethyl)azetidine and 4-pyridinecarbonitrile. The reaction is carried out in two steps. First, the two starting materials are reacted under basic conditions in a solvent such as dimethylformamide (DMF) to form the desired product. In the second step, the product is isolated and purified using a combination of column chromatography and recrystallization. The overall yield of the reaction is typically greater than 95%.